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Compound of Interest

Compound Name: C15H24IN303

Cat. No.: B12621583

Disclaimer: A search of scientific literature and chemical databases did not yield a specific, well-
documented compound with the chemical formula C15H24IN303. This suggests that such a
compound may be novel, not yet publicly disclosed, or a theoretical structure. This guide will,
therefore, focus on a relevant and well-documented class of naturally occurring iodinated
compounds: lodinated Indole Alkaloids from Marine Sources. This class of molecules is of
significant interest to researchers in natural product chemistry and drug discovery.

Introduction to lodinated Marine Alkaloids

The marine environment is a rich source of structurally diverse and biologically active
secondary metabolites. Among these, halogenated compounds are particularly prevalent, with
brominated and chlorinated alkaloids being relatively common. lodinated natural products,
however, are considerably rarer, making their discovery and characterization a noteworthy
endeavor.[1] The first iodinated indole alkaloids to be discovered from a natural source were
the plakohypaphorines, isolated from the Caribbean sponge Plakortis simplex.[1][2] These
compounds, and others like them, represent a small but significant group of marine natural
products with potential pharmacological applications.

Alkaloids are a broad class of naturally occurring organic compounds that contain at least one
nitrogen atom.[3] Their structural complexity and potent biological activities have made them a
cornerstone of natural product-based drug discovery. The incorporation of iodine into an
alkaloid scaffold can significantly influence its biological activity.[1]
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Discovery and Natural Sources of lodinated Indole
Alkaloids

The discovery of iodinated indole alkaloids is a relatively recent development in the field of
marine natural products. The pioneering work in this area led to the isolation of several novel
compounds from marine invertebrates, particularly sponges.

Key Discoveries:

o Plakohypaphorines A-C: These were the first iodinated indole alkaloids identified from a
natural source.[1][2] They were isolated from the marine sponge Plakortis simplex.

o Further Plakohypaphorines (D-F): Subsequent studies on the same sponge, Plakortis
simplex, led to the isolation of additional diiodinated analogues, expanding this unique family
of compounds.[4]

Natural Sources:

The primary source of naturally occurring iodinated indole alkaloids identified to date is the
marine sponge Plakortis simplex, found in the Caribbean. Marine sponges, in general, are a
prolific source of diverse and often halogenated secondary metabolites, which are thought to
play a role in the organism's chemical defense mechanisms.[5][6]

Quantitative Data

Quantitative data for newly discovered natural products is often limited to their prevalence in
the source organism and key analytical characterization data. The following table summarizes
available information for representative iodinated indole alkaloids.
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Compound Molecular Key Biological
Natural Source o Reference
Name Formula Activity
Plakohypaphorin o N
A C14H17IN202 Plakortis simplex ~ Not specified [1]
e
Plakohypaphorin o Significant
C14H1612N202 Plakortis simplex . o [4]
eB antihistaminic
Plakohypaphorin o Significant
C14H1612N202 Plakortis simplex o o [4]
eC antihistaminic
Plakohypaphorin o Significant
C14H16I12N202 Plakortis simplex . o [4]
eD antihistaminic

Experimental Protocols

The isolation and structural elucidation of novel marine natural products like iodinated alkaloids

follow a standardized workflow involving extraction, chromatographic separation, and

spectroscopic analysis.

Isolation and Purification of lodinated Alkaloids

e Collection and Extraction:

o The marine sponge (e.g., Plakortis simplex) is collected and freeze-dried.

o The dried biomass is ground and extracted exhaustively with a mixture of organic

solvents, typically methanol (MeOH) and dichloromethane (CH2CI2).

o The resulting crude extract is then partitioned between different immiscible solvents (e.g.,

n-hexane, ethyl acetate, and water) to separate compounds based on their polarity.

o Chromatographic Separation:

o The polar extracts, which typically contain alkaloids, are subjected to multiple rounds of

chromatography.
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o Vacuum Liquid Chromatography (VLC): The extract is first fractionated using VLC on silica
gel with a gradient of solvents of increasing polarity.

o High-Performance Liquid Chromatography (HPLC): Fractions of interest from VLC are
further purified by reversed-phase HPLC (RP-HPLC) using a C18 column with a mobile
phase such as a gradient of acetonitrile in water. This step is crucial for isolating pure
compounds.

Structural Elucidation

The structure of the purified compounds is determined using a combination of spectroscopic
techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact mass and, consequently, the molecular formula of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1D NMR (*H and 13C): Provides information about the types and number of protons and
carbons in the molecule.

o 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the
connectivity between atoms, allowing for the complete assembly of the molecular
structure.

» Ultraviolet (UV) and Infrared (IR) Spectroscopy: These techniques provide information about
the presence of chromophores and functional groups, respectively.

Biological Activity and Signaling Pathways

While the biological roles of many marine alkaloids are not fully understood, several have
demonstrated potent bioactivities. For instance, the diiodinated plakohypaphorines B, C, and D
have shown significant antihistaminic activity.[4]

Marine bioactive compounds, including alkaloids, are known to interact with various cellular
signaling pathways. While the specific pathways affected by iodinated indole alkaloids are not
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extensively detailed in the available literature, other marine alkaloids have been shown to
target key pathways involved in cancer and inflammation, such as:

» PI3K/Akt Signaling Pathway: A crucial pathway in cell survival and proliferation.[7]
 MAPK Signaling Pathway: Involved in cellular responses to a wide array of stimuli.[8]
o NF-kB Signaling Pathway: A key regulator of the inflammatory response.[8]

Further research is needed to elucidate the specific molecular targets and mechanisms of
action for iodinated marine alkaloids.

Mandatory Visualizations
Diagram 1: Experimental Workflow for Isolation and
Characterization
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Caption: Workflow for the isolation and characterization of iodinated alkaloids.
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Diagram 2: Potential Signaling Pathways Targeted by
Marine Alkaloids
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Caption: Potential signaling pathways modulated by marine-derived alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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